4-(PYRROLIDINE-1-SULFONYL)-N-{3-[4-(PYRROLIDINE-1-SULFONYL)BENZAMIDO]PHENYL}BENZAMIDE
CAS No.: 391896-72-3
Cat. No.: VC7290153
Molecular Formula: C28H30N4O6S2
Molecular Weight: 582.69
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 391896-72-3 |
|---|---|
| Molecular Formula | C28H30N4O6S2 |
| Molecular Weight | 582.69 |
| IUPAC Name | 4-pyrrolidin-1-ylsulfonyl-N-[3-[(4-pyrrolidin-1-ylsulfonylbenzoyl)amino]phenyl]benzamide |
| Standard InChI | InChI=1S/C28H30N4O6S2/c33-27(21-8-12-25(13-9-21)39(35,36)31-16-1-2-17-31)29-23-6-5-7-24(20-23)30-28(34)22-10-14-26(15-11-22)40(37,38)32-18-3-4-19-32/h5-15,20H,1-4,16-19H2,(H,29,33)(H,30,34) |
| Standard InChI Key | JEEUGUWGJHAFSM-UHFFFAOYSA-N |
| SMILES | C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC(=CC=C3)NC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCCC5 |
Introduction
Synthesis and Preparation
The synthesis of 4-(pyrrolidine-1-sulfonyl)-N-{3-[4-(pyrrolidine-1-sulfonyl)benzamido]phenyl}benzamide would likely involve multiple steps, including the formation of amide bonds and the introduction of sulfonyl groups. Common methods for synthesizing similar compounds involve the use of sulfonyl chlorides and amine coupling reactions.
Related Compounds
-
N-{4-[4-(pyrrolidine-1-sulfonyl)phenyl]-1,3-thiazol-2-yl}pentanamide: This compound, with a molecular weight of 393.5 g/mol, features a pyrrolidine-1-sulfonyl group attached to a thiazole ring .
-
1-(2-methylbenzoyl)-4-{3-[4-(pyrrolidine-1-sulfonyl)phenyl]-1,2,4-oxadiazol-5-yl}piperidine: This compound includes a pyrrolidine-1-sulfonyl group linked to an oxadiazole ring .
Research Findings
Research on compounds with similar structures often focuses on their potential as therapeutic agents. For instance, sulfonyl-containing compounds are studied for their enzyme inhibitory activities and their ability to interact with biological targets.
Data Table: Comparison of Related Compounds
| Compound Name | Molecular Formula | Molecular Weight | Potential Biological Activity |
|---|---|---|---|
| N-{4-[4-(pyrrolidine-1-sulfonyl)phenyl]-1,3-thiazol-2-yl}pentanamide | C18H23N3O3S2 | 393.5 g/mol | Potential therapeutic agent |
| 1-(2-methylbenzoyl)-4-{3-[4-(pyrrolidine-1-sulfonyl)phenyl]-1,2,4-oxadiazol-5-yl}piperidine | C25H28N4O4S | Not specified | Potential therapeutic agent |
| 3-chloro-N-[4-(pyrrolidine-1-sulfonyl)phenyl]propanamide | C13H17ClN2O3S | Not specified | Potential therapeutic agent |
Note: The molecular weight and specific biological activities for some compounds are not detailed in the search results.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume